4-(2-Methyl-1-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl)benzoic acid

• CAS No.: 146670-35-1
• Molecular Formula: C25H30O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 4-[2-methyl-1-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]benzoic acid
• InChI: InChI=1S/C25H30O2/c1-16(2)22(17-7-9-18(10-8-17)23(26)27)19-11-12-20-21(15-19)25(5,6)14-13-24(20,3)4/h7-12,15H,13-14H2,1-6H3,(H,26,27)
• InChI Key: XYIWGTYPSQVWKX-UHFFFAOYSA-N
• SMILES: CC(=C(C1=CC=C(C=C1)C(=O)O)C2=CC3=C(C=C2)C(CCC3(C)C)(C)C)C
• Synonyms: 4-(2-methyl-1-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl)benzoic acid; SR 11217; SR-11217; SR11217

Description

4-(2-Methyl-1-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1-propen-1-yl)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C25H30O2 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of the ester 19 (0.115 g, 0.304 mmol) in 75% aqueous methanol (3 mL) was added one pellet of potassium hydroxide (0.12 g), The mixture was stirred at 75° C. for 1 h during which time the material dissolved. The solution was cooled to room temperature, acidified with 1N aqueous hydrochloric acid, and then extracted with 80% ethyl acetate/hexane. The combined organic layers were dried over anhydrous MgSO4, filtered, and concentrated to afford the desired acid 20 as a white powder (0.11 g, 99%): m.p. 204°-206° C. The structure of the product was also confirmed using IR, 1H NMR and mass spectroscopy.